Cas no 138890-94-5 (2-[4-(Thiophene-2-sulfonyl)-piperazin-1-yl]-ethanol)

• Product Name: 2-[4-(Thiophene-2-sulfonyl)-piperazin-1-yl]-ethanol
• CAS No: 138890-94-5
• MF: C₁₀H₁₆N₂O₃S₂
• MW: 276.375639915466
• CID: 3105183
• PubChem ID: 2380543
• Update Time: 2025-11-02

2-[4-(Thiophene-2-sulfonyl)-piperazin-1-yl]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[4-(Thiophene-2-sulfonyl)-piperazin-1-yl]-ethanol
• 138890-94-5
• 2-(4-thiophen-2-ylsulfonylpiperazin-1-yl)ethanol
• HMS1784D11
• AKOS000122005
• WAY-380234
• SR-01000031075-1
• 2-[4-(thiophene-2-sulfonyl)piperazin-1-yl]ethan-1-ol
• SCHEMBL9597306
• Oprea1_352518
• EN300-03134
• SR-01000031075
• Z56229122
• 2-(4-(Thiophen-2-ylsulfonyl)piperazin-1-yl)ethan-1-ol
• CS-0355485

• Inchi： 1S/C10H16N2O3S2/c13-8-7-11-3-5-12(6-4-11)17(14,15)10-2-1-9-16-10/h1-2,9,13H,3-8H2
• InChI Key： RASALZQUWSDFAH-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(N1CCN(CCO)CC1)(=O)=O

Computed Properties

• Exact Mass: 276.06023472Da
• Monoisotopic Mass: 276.06023472Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 97.5Ų

Additional information on 2-[4-(Thiophene-2-sulfonyl)-piperazin-1-yl]-ethanol

Comprehensive Guide to 2-[4-(Thiophene-2-sulfonyl)-piperazin-1-yl]-ethanol (CAS 138890-94-5): Properties, Applications, and Market Insights

In the ever-evolving field of pharmaceutical and chemical research, 2-[4-(Thiophene-2-sulfonyl)-piperazin-1-yl]-ethanol (CAS 138890-94-5) has emerged as a compound of significant interest. This detailed guide explores its chemical properties, diverse applications, and the latest market trends, while addressing common queries from researchers and industry professionals.

2-[4-(Thiophene-2-sulfonyl)-piperazin-1-yl]-ethanol is a sulfonamide derivative featuring both thiophene and piperazine moieties, which contribute to its unique chemical behavior. With a molecular weight of 290.37 g/mol, this compound has become particularly relevant in drug discovery and medicinal chemistry, especially in the development of central nervous system (CNS) targeting agents.

The structural features of 2-[4-(Thiophene-2-sulfonyl)-piperazin-1-yl]-ethanol make it valuable for pharmacological research. The thiophene-sulfonyl group enhances its binding affinity to various biological targets, while the ethanol-substituted piperazine moiety improves its solubility profile. These characteristics have led to its investigation in multiple therapeutic areas, particularly in neurological disorders that represent significant unmet medical needs.

Recent studies highlight the potential of CAS 138890-94-5 in addressing current healthcare challenges. Researchers are exploring its application in neurodegenerative disease research, with particular interest in its possible modulatory effects on neurotransmitter systems. The compound's structural similarity to known psychoactive pharmaceuticals has spurred investigations into its potential as a scaffold for novel therapeutic agents.

The synthesis of 2-[4-(Thiophene-2-sulfonyl)-piperazin-1-yl]-ethanol typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Current process optimization efforts focus on improving yield and reducing environmental impact, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

From a commercial perspective, the demand for CAS 138890-94-5 has shown steady growth, particularly from contract research organizations and academic research institutions. Market analysis indicates increasing interest from companies specializing in neurological drug development, reflecting broader industry trends toward addressing CNS disorders.

Quality control for 2-[4-(Thiophene-2-sulfonyl)-piperazin-1-yl]-ethanol requires advanced analytical techniques, including HPLC and mass spectrometry. Suppliers typically provide comprehensive certificates of analysis, detailing parameters such as purity, residual solvents, and heavy metal content, which are critical for research applications.

Storage and handling recommendations for this compound emphasize protection from moisture and light, with suggested storage at 2-8°C under inert atmosphere for long-term stability. These precautions maintain the compound's integrity for research use while ensuring safety in laboratory environments.

The future outlook for 2-[4-(Thiophene-2-sulfonyl)-piperazin-1-yl]-ethanol appears promising, with ongoing research exploring its potential in various therapeutic areas. Its unique chemical structure continues to attract attention from medicinal chemists seeking novel compounds for targeted drug design and structure-activity relationship studies.

For researchers considering working with CAS 138890-94-5, it's essential to consult current literature and regulatory guidelines. While not classified as hazardous under standard laboratory conditions, proper personal protective equipment should always be used when handling any chemical substances in research settings.

As the scientific community's understanding of neurological targets advances, compounds like 2-[4-(Thiophene-2-sulfonyl)-piperazin-1-yl]-ethanol will likely play increasingly important roles in drug discovery efforts. Its versatility and unique structural features position it as a valuable tool for addressing complex medical challenges in neuroscience and beyond.